Cas no 2229581-80-8 (2-(4-methylthiophen-2-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(4-methylthiophen-2-yl)ethane-1-sulfonyl fluoride
• CAS No: 2229581-80-8
• MF: C₇H₉FO₂S₂
• MW: 208.273563146591
• CID: 6410627
• PubChem ID: 165691161
• Update Time: 2025-05-28

2-(4-methylthiophen-2-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylthiophen-2-yl)ethane-1-sulfonyl fluoride
• 2229581-80-8
• EN300-1990718

• Inchi： 1S/C7H9FO2S2/c1-6-4-7(11-5-6)2-3-12(8,9)10/h4-5H,2-3H2,1H3
• InChI Key： ZAUGFGVRBCLKRS-UHFFFAOYSA-N
• SMILES： S(CCC1=CC(C)=CS1)(=O)(=O)F

Computed Properties

• Exact Mass: 208.00280003g/mol
• Monoisotopic Mass: 208.00280003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.8Ų

Additional information on 2-(4-methylthiophen-2-yl)ethane-1-sulfonyl fluoride

Comprehensive Overview of 2-(4-methylthiophen-2-yl)ethane-1-sulfonyl fluoride (CAS No. 2229581-80-8)

2-(4-methylthiophen-2-yl)ethane-1-sulfonyl fluoride (CAS No. 2229581-80-8) is a specialized sulfonyl fluoride derivative that has garnered significant attention in the fields of medicinal chemistry, chemical biology, and materials science. This compound, characterized by its unique thiophene and sulfonyl fluoride functional groups, serves as a versatile building block for the development of novel inhibitors, probes, and functional materials. Its molecular structure, combining a 4-methylthiophene moiety with a reactive sulfonyl fluoride group, enables selective interactions with biological targets, making it a valuable tool for researchers.

The growing interest in sulfonyl fluoride-based compounds like 2-(4-methylthiophen-2-yl)ethane-1-sulfonyl fluoride is driven by their applications in covalent drug discovery and chemical proteomics. Covalent inhibitors, which form irreversible bonds with target proteins, have become a hot topic in drug development due to their potential for enhanced potency and selectivity. The sulfonyl fluoride group in this compound reacts selectively with nucleophilic amino acids, such as serine, threonine, and tyrosine, enabling the design of targeted therapies for diseases like cancer and autoimmune disorders.

In addition to its biomedical applications, 2-(4-methylthiophen-2-yl)ethane-1-sulfonyl fluoride is also explored in materials science. The thiophene ring contributes to its electronic properties, making it a candidate for organic semiconductors and conductive polymers. Researchers are investigating its potential in organic electronics, such as flexible displays and solar cells, where its stability and reactivity could offer advantages over traditional materials.

One of the most frequently asked questions about 2-(4-methylthiophen-2-yl)ethane-1-sulfonyl fluoride is its stability and handling. Unlike some reactive intermediates, this compound exhibits moderate stability under standard laboratory conditions, though it should be stored in a cool, dry environment to prevent hydrolysis of the sulfonyl fluoride group. Its compatibility with common organic solvents, such as DMSO and acetonitrile, facilitates its use in various experimental setups.

The synthesis of 2-(4-methylthiophen-2-yl)ethane-1-sulfonyl fluoride typically involves multi-step organic reactions, starting from 4-methylthiophene derivatives. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to improve yields and reduce reaction times. These innovations align with the broader trend toward sustainable and efficient chemical processes, a key focus in modern green chemistry initiatives.

Another area of interest is the compound's role in activity-based protein profiling (ABPP), a cutting-edge technique for studying enzyme function in complex biological systems. The sulfonyl fluoride group acts as a warhead, enabling covalent labeling of active enzymes, which can then be identified and quantified using mass spectrometry. This approach has revolutionized the study of proteomes and is widely used in both academic and industrial research.

As the demand for targeted covalent inhibitors grows, 2-(4-methylthiophen-2-yl)ethane-1-sulfonyl fluoride is poised to play a pivotal role in the development of next-generation therapeutics. Its unique combination of reactivity and selectivity makes it a standout candidate for addressing unmet medical needs, particularly in oncology and inflammation. Researchers are also exploring its potential in neurodegenerative diseases, where covalent modulation of protein function could offer new treatment avenues.

In summary, 2-(4-methylthiophen-2-yl)ethane-1-sulfonyl fluoride (CAS No. 2229581-80-8) is a multifaceted compound with broad applications in drug discovery, chemical biology, and materials science. Its sulfonyl fluoride and thiophene functionalities provide a robust platform for innovation, aligning with current trends in precision medicine and sustainable chemistry. As research continues to uncover its potential, this compound is expected to remain a key player in scientific advancements.